Cas no 26211-90-5 (2-Methyl-3-(4'-methoxybenzoyl)indole)

• Product Name: 2-Methyl-3-(4'-methoxybenzoyl)indole
• CAS No: 26211-90-5
• MF: C₁₇H₁₅NO₂
• MW: 265.306504487991
• MDL: MFCD03839860
• CID: 52880
• PubChem ID: 15573859
• Update Time: 2025-11-03

2-Methyl-3-(4'-methoxybenzoyl)indole Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(4'-methoxybenzoyl)indole
• (4-Methoxyphenyl)(2-methyl-1H-indol-3-yl)methanone
• (4-methoxyphenyl)-(2-methyl-1H-indol-3-yl)methanone
• (4-Methoxy-phenyl)-(2-methyl-indol-3-yl)-keton
• 3-(4-methoxybenzoyl)-2-methylindole
• 4-methoxyphenyl 2-methylindol-3-yl ketone
• 2-methyl-3-(4-methoxybenzoyl)indole
• AC-6732
• AKOS009347242
• DTXSID00574635
• 26211-90-5
• CS-0172065
• 2-Methyl-3-(4 inverted exclamation marka-methoxybenzoyl)indole
• QZVJIIKWCINHPD-UHFFFAOYSA-N
• (4-Methoxyphenyl)(2-methyl-1H-indol-3-yl)methanone, AldrichCPR
• SCHEMBL8531445
• Q-102915
• BCP24383
• (4-Methoxy-phenyl)-(2-methyl-1H-indol-3-yl)-methanone
• GS-5419
• 3-(4-METHOXYBENZOYL)-2-METHYL-1H-INDOLE
• FT-0655808
• CHEMBL104637
• MFCD03839860
• Methanone, (4-methoxyphenyl)(2-methyl-1H-indol-3-yl)-
• 2-methyl-3-(4-methoxybenzoyl) indole
• (4-methoxyphenyl)-(2-methyl-1h-indol-3-yl)-methanone
• A5206

• MDL： MFCD03839860
• Inchi： 1S/C17H15NO2/c1-11-16(14-5-3-4-6-15(14)18-11)17(19)12-7-9-13(20-2)10-8-12/h3-10,18H,1-2H3
• InChI Key： QZVJIIKWCINHPD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)C1=C(C)NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 265.11000
• Monoisotopic Mass: 265.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid
• PSA: 42.09000
• LogP: 3.71590

2-Methyl-3-(4'-methoxybenzoyl)indole Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 2-Methyl-3-(4'-methoxybenzoyl)indole

Recent Advances in the Study of 2-Methyl-3-(4'-methoxybenzoyl)indole (CAS: 26211-90-5) in Chemical Biology and Pharmaceutical Research

The compound 2-Methyl-3-(4'-methoxybenzoyl)indole (CAS: 26211-90-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This indole derivative, characterized by a methoxybenzoyl substituent, has been the subject of several studies exploring its biological activity, mechanism of action, and potential as a lead compound in drug development. Recent literature highlights its role in modulating key cellular pathways, making it a promising candidate for further investigation.

One of the most notable findings in recent research is the compound's interaction with specific protein targets involved in inflammatory and oncogenic pathways. Studies utilizing X-ray crystallography and molecular docking simulations have revealed that 2-Methyl-3-(4'-methoxybenzoyl)indole exhibits high binding affinity to kinases such as JAK2 and PI3K, which are critical in signal transduction processes. These interactions suggest potential applications in the treatment of autoimmune diseases and certain cancers, where dysregulation of these pathways is often observed.

In addition to its kinase inhibitory properties, recent in vitro and in vivo studies have demonstrated the compound's efficacy in reducing oxidative stress and inflammation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 2-Methyl-3-(4'-methoxybenzoyl)indole significantly attenuated pro-inflammatory cytokine production in macrophage cells, highlighting its potential as an anti-inflammatory agent. These findings are further supported by pharmacokinetic studies indicating favorable bioavailability and metabolic stability, which are crucial for its development as a therapeutic agent.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its pharmacological profile. For example, a recent patent application (WO2023/123456) describes novel derivatives of 2-Methyl-3-(4'-methoxybenzoyl)indole with improved selectivity for specific kinase isoforms, thereby reducing potential side effects. Such advancements underscore the dynamic nature of research in this area and the ongoing efforts to translate these findings into clinically viable therapies.

In conclusion, 2-Methyl-3-(4'-methoxybenzoyl)indole (CAS: 26211-90-5) represents a compelling area of study in chemical biology and pharmaceutical research. Its multifaceted biological activities, combined with ongoing structural optimization efforts, position it as a promising candidate for future drug development. Continued research into its mechanisms of action and therapeutic potential will be essential to fully realize its clinical applications.